Cas no 1684-29-3 (D-threo-2,5-Hexodiulose)

• Product Name: D-threo-2,5-Hexodiulose
• CAS No: 1684-29-3
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 164776
• PubChem ID: 99513
• Update Time: 2025-04-19

D-threo-2,5-Hexodiulose Chemical and Physical Properties

Names and Identifiers

• D-threo-2,5-Hexodiulose
• 5-fructonose
• 5-Keto-D-fructose
• AC1L7PJ7
• CPD-382
• D-5-ketofructose
• Dg-threo-1,3,4,6-Tetrahydroxy-hexan-2,5-dion
• D-threo-[2,5]hexodiulose
• NSC231823
• 5-ketofructose
• 5-dehydro-D-fructose
• Nsc 231823
• GRN7HJ7B3M
• 5-KETOFRUCTOSE, D-
• NSC-231823
• threo-2,5-Hexodiulose
• CHEBI:17011
• 2,5-HEXODIULOSE, D-THREO-
• SCHEMBL1292904
• 5729-73-7
• Q27102174
• D-threo-hexo-2,5-diulose
• UNII-GRN7HJ7B3M
• AWQIYVPBMVSGCL-PHDIDXHHSA-N
• C00273
• (3S,4S)-1,3,4,6-tetrahydroxyhexane-2,5-dione
• 1684-29-3
• 5-OXOFRUCTOSE, D-

• Inchi： 1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h5-8,11-12H,1-2H2/t5-,6-/m1/s1
• InChI Key： AWQIYVPBMVSGCL-PHDIDXHHSA-N
• SMILES： O[C@H](C(CO)=O)[C@@H](C(CO)=O)O

Computed Properties

• Exact Mass: 178.0477
• Monoisotopic Mass: 178.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: -2.9
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.582
• Boiling Point: 516.9°Cat760mmHg
• Flash Point: 280.5°C
• Refractive Index: 1.551
• PSA: 115.06
• LogP: -3.16900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides